Cas no 866588-44-5 (7-(4-chlorobenzoyl)-5-(4-methoxyphenyl)methyl-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one)

• Product Name: 7-(4-chlorobenzoyl)-5-(4-methoxyphenyl)methyl-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one
• CAS No: 866588-44-5
• MF: C₂₅H₁₈ClNO₅
• MW: 447.867125988007
• CID: 5863209
• PubChem ID: 2136298
• Update Time: 2025-07-15

7-(4-chlorobenzoyl)-5-(4-methoxyphenyl)methyl-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolo[4,5-g]quinolin-8(5H)-one, 7-(4-chlorobenzoyl)-5-[(4-methoxyphenyl)methyl]-
• 866588-44-5
• AKOS001819637
• C567-0997
• CHEMBL1437540
• F1604-0041
• SCHEMBL1070384
• 7-(4-chlorobenzoyl)-5-[(4-methoxyphenyl)methyl]-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-8-one
• 7-(4-chlorobenzoyl)-5-(4-methoxybenzyl)-[1,3]dioxolo[4,5-g]quinolin-8(5H)-one
• HMS1829D16
• CCG-71973
• NCGC00110276-01
• 7-(4-chlorobenzoyl)-5-[(4-methoxyphenyl)methyl]-[1,3]dioxolo[4,5-g]quinolin-8-one
• AB00674947-01
• 7-(4-chlorobenzoyl)-5-(4-methoxyphenyl)methyl-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one

• Inchi： 1S/C25H18ClNO5/c1-30-18-8-2-15(3-9-18)12-27-13-20(24(28)16-4-6-17(26)7-5-16)25(29)19-10-22-23(11-21(19)27)32-14-31-22/h2-11,13H,12,14H2,1H3
• InChI Key： CXWWUFKVRPGTHW-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(OC)C=C2)C2C(=CC3OCOC=3C=2)C(=O)C(C(=O)C2=CC=C(Cl)C=C2)=C1

Computed Properties

• Exact Mass: 447.0873504g/mol
• Monoisotopic Mass: 447.0873504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 65.1Ų

Experimental Properties

• Density: 1.410±0.06 g/cm3(Predicted)
• Boiling Point: 648.1±55.0 °C(Predicted)
• pka: -2.93±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aroylquinolines

Additional information on 7-(4-chlorobenzoyl)-5-(4-methoxyphenyl)methyl-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one

Professional Introduction to Compound with CAS No. 866588-44-5 and Product Name: 7-(4-chlorobenzoyl)-5-(4-methoxyphenyl)methyl-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one

The compound identified by the CAS number 866588-44-5 and the product name 7-(4-chlorobenzoyl)-5-(4-methoxyphenyl)methyl-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure, characterized by its fused heterocyclic system and functionalized aromatic rings, positions it as a promising candidate for further exploration in medicinal chemistry and drug development. The compound's unique scaffold, incorporating elements such as the 7-(4-chlorobenzoyl) moiety and the 5-(4-methoxyphenyl)methyl group, suggests potential interactions with biological targets that could be exploited for therapeutic applications.

Recent research in the domain of heterocyclic chemistry has highlighted the importance of quinoxolone derivatives in the development of novel therapeutic agents. The presence of a dioxolo[4,5-g]quinolinone core in this compound is particularly noteworthy, as it has been associated with various pharmacological activities. Studies have demonstrated that such structures can exhibit properties relevant to anti-inflammatory, antimicrobial, and anticancer therapies. The 4-chlorobenzoyl substituent further enhances the compound's potential by introducing a polar moiety that could facilitate binding to specific biological receptors.

The 4-methoxyphenylmethyl group adds another layer of complexity to the molecule, influencing its solubility and metabolic stability. This feature is critical in drug design, as it can impact how the compound is processed within the body. Current research trends indicate that optimizing such structural elements is key to developing molecules with improved pharmacokinetic profiles. The combination of these features makes 7-(4-chlorobenzoyl)-5-(4-methoxyphenyl)methyl-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one a subject of considerable interest for scientists working on next-generation pharmaceuticals.

In the context of modern drug discovery, computational methods play an increasingly vital role in predicting the biological activity of novel compounds. Advanced molecular modeling techniques have been employed to simulate interactions between this compound and potential target proteins. Preliminary simulations suggest that the molecule may interact with enzymes and receptors involved in critical cellular pathways. These findings align with emerging research on quinoxolone derivatives, which have shown promise in modulating pathways associated with diseases such as cancer and neurodegeneration.

The synthesis of this compound represents a testament to the progress in synthetic organic chemistry. The multi-step process required to construct its complex framework showcases the ingenuity of modern chemical methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and intramolecular cyclizations have been utilized to achieve the desired architecture efficiently. Such synthetic advancements are not only important for producing this specific compound but also contribute to the broader toolkit available for constructing novel heterocyclic scaffolds.

Evaluation of the compound's pharmacological potential has begun with in vitro assays designed to assess its interaction with relevant biological targets. Early data indicate that it may exhibit inhibitory effects on certain enzymes implicated in inflammation and cell proliferation. These preliminary findings are encouraging and warrant further investigation into its mechanism of action. Researchers are particularly interested in understanding how the 7-(4-chlorobenzoyl) and 5-(4-methoxyphenyl)methyl groups contribute to its observed activity.

The future direction of research on this compound will likely involve both experimental validation and computational refinement. In vitro studies will be complemented by animal models to assess its efficacy and safety profile. Simultaneously, computational chemists will continue to refine molecular models to better predict how structural modifications might influence biological activity. This integrated approach is essential for accelerating the development of new therapeutic agents from lead compounds like this one.

The significance of this compound extends beyond its immediate pharmacological applications. It serves as a valuable building block for exploring new chemical space within heterocyclic chemistry. By studying its properties and interactions, researchers can gain insights into designing more effective derivatives with enhanced therapeutic profiles. The principles learned from investigating molecules such as this one contribute to the collective knowledge base that drives innovation in drug discovery.

In conclusion,7-(4-chlorobenzoyl)-5-(4-methoxyphenyl)methyl-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one, identified by CAS number 866588-44-5, represents a compelling subject for medicinal chemistry research due to its intricate structure and promising pharmacological potential. Its unique combination of functional groups positions it as a candidate for further exploration in therapeutic development. As research progresses, this compound will likely contribute valuable insights into designing next-generation pharmaceuticals targeting various diseases.